Cas no 1420983-29-4 (2-(1,4-Diazepan-1-yl)thiazole hydrochloride)

• Product Name: 2-(1,4-Diazepan-1-yl)thiazole hydrochloride
• CAS No: 1420983-29-4
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• CID: 2175578
• PubChem ID: 71637407
• Update Time: 2025-06-23

2-(1,4-Diazepan-1-yl)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)thiazole hydrochloride
• G72938
• DB-238669
• 1420983-29-4

• Inchi： 1S/C8H13N3S.ClH/c1-2-9-3-6-11(5-1)8-10-4-7-12-8;/h4,7,9H,1-3,5-6H2;1H
• InChI Key： PVBBHYFVWHMYGA-UHFFFAOYSA-N
• SMILES： Cl.S1C=CN=C1N1CCNCCC1

Computed Properties

• Exact Mass: 219.0596963g/mol
• Monoisotopic Mass: 219.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4

Additional information on 2-(1,4-Diazepan-1-yl)thiazole hydrochloride

Introduction to 2-(1,4-Diazepan-1-yl)thiazole hydrochloride (CAS No. 1420983-29-4) in Modern Chemical and Pharmaceutical Research

2-(1,4-Diazepan-1-yl)thiazole hydrochloride, identified by the chemical abstracts service number 1420983-29-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This heterocyclic derivative combines the structural motifs of diazepane and thiazole, two scaffolds renowned for their diverse biological activities. The hydrochloride salt form enhances its solubility, making it a versatile candidate for further investigation in drug discovery and medicinal chemistry.

The molecular framework of 2-(1,4-Diazepan-1-yl)thiazole hydrochloride consists of a diazepane ring linked to a thiazole moiety, with the hydrochloride counterion improving its pharmacokinetic properties. Such structural features have positioned this compound as a promising candidate for exploring novel therapeutic applications. The diazepane core is well-known for its potential in modulating central nervous system (CNS) functions, while the thiazole ring is frequently encountered in bioactive molecules targeting various physiological pathways.

In recent years, there has been growing interest in developing small-molecule inhibitors that interact with specific biological targets. 2-(1,4-Diazepan-1-yl)thiazole hydrochloride has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory and neurological disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in disease mechanisms. Its ability to modulate these pathways makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of 2-(1,4-Diazepan-1-yl)thiazole hydrochloride is its structural flexibility, which allows chemists to modify various functional groups while retaining its core pharmacophore. This adaptability has enabled researchers to design analogs with enhanced potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the thiazole ring or the diazepane nitrogen atoms have been explored to fine-tune interactions with biological targets. Such structural modifications are crucial for developing lead compounds that can progress into clinical trials.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. 2-(1,4-Diazepan-1-yl)thiazole hydrochloride exemplifies how combining different heterocyclic systems can yield molecules with multifaceted biological activities. Its dual functionality—stemming from the diazepane and thiazole moieties—has opened up possibilities for targeting multiple disease pathways simultaneously. This approach is particularly relevant in treating complex conditions where polypharmacicity may offer therapeutic advantages.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(1,4-Diazepan-1-yl)thiazole hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These simulations have been instrumental in identifying promising derivatives of this compound series, streamlining the drug discovery pipeline.

In addition to its potential as an inhibitor, 2-(1,4-Diazepan-1-yl)thiazole hydrochloride has been explored as a scaffold for developing novel antimicrobial agents. The combination of diazepane and thiazole motifs has shown promise in disrupting bacterial cell wall synthesis and other vital processes. Such findings are particularly relevant in the face of rising antibiotic resistance, where innovative therapeutic strategies are urgently needed.

The synthesis of 2-(1,4-Diazepan-1-yl)thiazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yields and purity, ensuring that researchers can conduct detailed biological evaluations with confidence. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

As research continues to evolve, 2-(1,4-Diazepan-1-yl)thiazole hydrochloride is poised to play a significant role in addressing unmet medical needs. Its unique structural features and versatile biological profile make it a valuable asset in the pharmacopeia of modern medicine. Future studies will likely focus on expanding its therapeutic applications through rational drug design and innovative synthetic approaches.